![molecular formula C14H20N2O2 B2760190 N-(3,5-dimethylphenyl)-2-(morpholin-4-yl)acetamide CAS No. 329079-41-6](/img/structure/B2760190.png)
N-(3,5-dimethylphenyl)-2-(morpholin-4-yl)acetamide
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Description
N-(3,5-dimethylphenyl)-2-(morpholin-4-yl)acetamide is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.326. The purity is usually 95%.
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Scientific Research Applications
Antifungal and Antimicrobial Activities N-(3,5-dimethylphenyl)-2-(morpholin-4-yl)acetamide derivatives have been identified as potent antifungal agents, particularly against Candida and Aspergillus species. The modification of the molecule by introducing a gem-dimethyl group on the morpholin-2-one core has led to enhanced plasmatic stability while retaining antifungal efficacy. This optimization has yielded compounds with broad antifungal activity against various fungi, including molds and dermatophytes, demonstrating potential for therapeutic applications in combating fungal infections (Bardiot et al., 2015).
Structural and Binding Studies Research on the structural aspects of this compound and its derivatives has shown potential in forming inclusion compounds and salts with various agents. These studies provide insights into the molecule's ability to engage in complex formation, which could be leveraged in developing new materials or pharmaceutical formulations (Karmakar et al., 2007).
Chemical Synthesis and Drug Design The compound and its derivatives have been involved in the synthesis of various pharmacologically active molecules. For example, derivatives have shown antimicrobial and hemolytic activity, suggesting their potential as templates for designing new antimicrobial agents with specific target profiles. The chemical versatility of this compound allows for the exploration of novel therapeutic agents with optimized efficacy and reduced toxicity (Gul et al., 2017).
Pharmacological Evaluations The molecule's derivatives have been evaluated for various pharmacological properties, including analgesic and anti-inflammatory activities. This research indicates the compound's potential as a foundation for developing new drugs that could offer superior pain relief and anti-inflammatory effects compared to existing medications. Such studies are crucial in identifying novel therapeutic compounds with enhanced effectiveness and safety profiles (Ahmadi et al., 2014).
Molecular Docking and Enzyme Inhibition Investigations into the enzyme inhibitory activities of derivatives have utilized molecular docking studies to understand the interactions at the molecular level. These studies aim to identify compounds with potential therapeutic applications in treating diseases associated with enzymatic dysregulation, showcasing the molecule's utility in discovering new drugs through targeted enzyme inhibition (Riaz et al., 2020).
Properties
IUPAC Name |
N-(3,5-dimethylphenyl)-2-morpholin-4-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-11-7-12(2)9-13(8-11)15-14(17)10-16-3-5-18-6-4-16/h7-9H,3-6,10H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSTIWQNOUZNNKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CN2CCOCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.